Cas no 641-33-8 (Ethanone,2-(diethylamino)-1-(10H-phenothiazin-10-yl)-)

• Product Name: Ethanone,2-(diethylamino)-1-(10H-phenothiazin-10-yl)-
• CAS No: 641-33-8
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 503220
• PubChem ID: 69500
• Update Time: 2025-04-19

Ethanone,2-(diethylamino)-1-(10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(diethylamino)-1-(10H-phenothiazin-10-yl)-
• 2-(diethylamino)-1-phenothiazin-10-ylethanone
• 2-(diethylamino)-1-(10H-phenothiazin-10-yl)-1-ethanone
• 2-Diethylamino-1-phenothiazin-10-yl-ethanone
• 10-(N,N-Diethylglycyl)phenothiazine
• IDI1_001202
• HMS1303H08
• SCHEMBL7350072
• Difazin
• Diphasin
• ASN 08252557
• MLS001181901
• 641-33-8
• CHEMBL1708025
• Diphazine
• HMS2873L03
• Maybridge2_000162
• NCGC00246639-01
• SMR000567616
• DTXSID20214304
• 10-(Diethylaminoacetyl)phenothiazine
• CCG-254100
• 4-27-00-01273 (Beilstein Handbook Reference)
• Phenothiazine, 1-(N,N-diethylglycyl)-
• Diphasine
• AKOS000676530
• BRN 0032572

• Inchi： 1S/C18H20N2OS/c1-3-19(4-2)13-18(21)20-14-9-5-7-11-16(14)22-17-12-8-6-10-15(17)20/h5-12H,3-4,13H2,1-2H3
• InChI Key： BPWOKDWTZDTHNX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(CN(CC)CC)=O

Computed Properties

• Exact Mass: 312.1298
• Monoisotopic Mass: 312.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 23.55